Cas no 65520-23-2 (5-methyl-1-benzothiophen-3-ol)

• Product Name: 5-methyl-1-benzothiophen-3-ol
• CAS No: 65520-23-2
• MF: C₉H₈OS
• MW: 164.224221229553
• MDL: MFCD22068611
• CID: 3381030
• PubChem ID: 12623895
• Update Time: 2025-06-30

5-methyl-1-benzothiophen-3-ol Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE-3-OL, 5-METHYL-
• 5-methyl-1-benzothiophen-3-ol
• 65520-23-2

• MDL： MFCD22068611
• Inchi： 1S/C9H8OS/c1-6-2-3-9-7(4-6)8(10)5-11-9/h2-5,10H,1H3
• InChI Key： NDDRGEIEEMWGMX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C)C=CC1=2)O

Computed Properties

• Exact Mass: 164.02958605Da
• Monoisotopic Mass: 164.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 5-methyl-1-benzothiophen-3-ol

Recent Advances in the Study of 5-methyl-1-benzothiophen-3-ol (CAS: 65520-23-2) in Chemical Biology and Pharmaceutical Research

The compound 5-methyl-1-benzothiophen-3-ol (CAS: 65520-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the benzothiophene family, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its potential in treating various diseases.

One of the key areas of research involves the synthesis and optimization of 5-methyl-1-benzothiophen-3-ol derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its pharmacokinetic profile. These advancements pave the way for further exploration of its therapeutic potential.

Pharmacological investigations have revealed that 5-methyl-1-benzothiophen-3-ol exhibits potent anti-inflammatory and antioxidant properties. In vitro and in vivo studies have shown that the compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a treatment for chronic inflammatory diseases. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which play a role in oxidative stress-related pathologies like neurodegenerative diseases and cancer.

Another promising area of research is the compound's potential as an anticancer agent. Recent findings indicate that 5-methyl-1-benzothiophen-3-ol can induce apoptosis in cancer cells by modulating key signaling pathways, including the PI3K/Akt and MAPK pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against certain cancer cell lines while sparing normal cells, highlighting its potential for targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of 5-methyl-1-benzothiophen-3-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatile pharmacological profile and recent synthetic advancements position it as a valuable scaffold for future drug discovery efforts.

In conclusion, 5-methyl-1-benzothiophen-3-ol (CAS: 65520-23-2) represents a promising candidate in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential for therapeutic development. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease models to facilitate its transition into clinical trials.